Cas no 81778-99-6 (1,2,4-Triazolidine-3,5-dione, 4,4'-(methylenedi-4,1-phenylene)bis-)

1,2,4-Triazolidine-3,5-dione, 4,4'-(methylenedi-4,1-phenylene)bis- structure
81778-99-6 structure
Product name:1,2,4-Triazolidine-3,5-dione, 4,4'-(methylenedi-4,1-phenylene)bis-
CAS No:81778-99-6
MF:C17H14N6O4
MW:366.33086
CID:1804498
PubChem ID:11003056

1,2,4-Triazolidine-3,5-dione, 4,4'-(methylenedi-4,1-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolidine-3,5-dione, 4,4'-(methylenedi-4,1-phenylene)bis-
    • SCHEMBL9252577
    • G86155
    • 4,4'-BIS-(1,2,4-TRIAZOLIDINE-3,5-DIONE-4-YL)-DIPHENYL METHANE
    • 81778-99-6
    • Inchi: InChI=1S/C17H14N6O4/c24-14-18-19-15(25)22(14)12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)23-16(26)20-21-17(23)27/h1-8H,9H2,(H,18,24)(H,19,25)(H,20,26)(H,21,27)
    • InChI Key: MSKVTANFBBHQEN-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N3C(=O)NNC3=O)N4C(=O)NNC4=O

Computed Properties

  • Exact Mass: 366.10765295g/mol
  • Monoisotopic Mass: 366.10765295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123Ų
  • XLogP3: 1.4

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